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Compound of Interest

4-Bromo-2-thiophenecarboxylic
Compound Name:
acid

Cat. No. B101367

For laboratory personnel, adherence to stringent safety protocols is paramount when handling
chemical reagents. This guide provides essential, immediate safety and logistical information

for the operational handling and disposal of 4-Bromo-2-thiophenecarboxylic acid, ensuring
the well-being of researchers and the integrity of your work.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromo-2-thiophenecarboxylic acid is classified as a substance that causes skin irritation
and serious eye irritation.[1][2][3] Therefore, a comprehensive personal protective equipment
strategy is mandatory to prevent exposure.

Summary of Required Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[1] A face shield
should be worn over goggles
when handling larger
quantities or if there is a

significant risk of splashing.

To protect against serious eye

irritation from dust or splashes.

[1]

Hand Protection

Wear chemical-impermeable
gloves.[1] Double-gloving with
a thicker, chemical-resistant
outer glove (e.g., Butyl rubber
or Viton) over a standard
disposable nitrile inner glove is
recommended for direct

handling.

To prevent skin contact and

subsequent irritation.[1][2][3]

Body Protection

Wear a fire/flame resistant and
impervious lab coat. For
procedures with a high risk of
splashing, a chemical-resistant
apron should be worn over the
lab coat.

To protect the skin from
accidental contact and
contamination of personal
clothing.[1]

Respiratory Protection

Work must be conducted in a

well-ventilated area, preferably

a certified chemical fume hood.

[1][2] If exposure limits are
exceeded or irritation is
experienced, a full-face
respirator with an appropriate
cartridge should be used.[1]

To prevent inhalation of dust or
vapors, which may cause

respiratory irritation.[3]

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach to handling 4-Bromo-2-thiophenecarboxylic acid from receipt to
disposal is critical for maintaining a safe laboratory environment.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2]
 Recommended storage is under an inert gas (nitrogen or Argon) at 2—8 °C.[4][5]

o Store apart from incompatible materials such as strong oxidizing agents, strong bases,
amines, and strong reducing agents.[2][6]

2. Preparation and Handling:
o Before handling, ensure that a chemical fume hood is certified and operational.

o Assemble all necessary equipment, including glassware, weighing materials, and waste
containers, inside the fume hood.

e Don all required PPE as specified in the table above.

» Avoid the formation of dust and aerosols.[1][2] Use non-sparking tools.[1]

» When weighing and transferring the solid, do so within the fume hood to contain any dust.
« If preparing a solution, slowly add the solid to the solvent to prevent splashing.

3. Post-Handling and Decontamination:

o After use, ensure the container is tightly sealed.

o Decontaminate all surfaces and equipment that have come into contact with the chemical
using a suitable solvent followed by soap and water.

» Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.
Gloves should be removed last, followed by thorough hand washing.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b101367?utm_src=pdf-body
https://www.echemi.com/sds/4-bromo-2-thiophenecarboxylic-acid-pd1805142731.html
https://www.fishersci.com/store/msds?partNumber=CC28501DA&productDescription=4-BROMO-2-THIOPHENECARBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6441269.htm
https://www.protheragen.ai/4-bromo-2-thiophenecarboxylic-acid-item-7961.html
https://www.fishersci.com/store/msds?partNumber=CC28501DA&productDescription=4-BROMO-2-THIOPHENECARBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC243110010&countryCode=US&language=en
https://www.echemi.com/sds/4-bromo-2-thiophenecarboxylic-acid-pd1805142731.html
https://www.fishersci.com/store/msds?partNumber=CC28501DA&productDescription=4-BROMO-2-THIOPHENECARBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.echemi.com/sds/4-bromo-2-thiophenecarboxylic-acid-pd1805142731.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Bromo-2-thiophenecarboxylic

acid:
Property Value
Molecular Formula C5H3Bro2s
Molecular Weight 207.05 g/mol [5]
Melting Point 120.0t0 124.0 °C
Boiling Point 323.74£27.0 °C (Predicted)[4][5]
Density 1.923+0.06 g/cm3 (Predicted)[4]
pKa 3.50£0.10 (Predicted)[5]

Occupational exposure limit values are not available.[1]

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, a clear and immediate response is crucial to mitigate risks.
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Workflow for Handling a 4-Bromo-2-thiophenecarboxylic Acid Spill

Evacuate Immediate Area & Alert Others

l

Don Appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the Spill
(use absorbent pads or sand)

Collect and Arrange Disposal
(use non-sparking tools)

Decontaminate Spill Area

Dispose of Waste in a Labeled,
Sealed Container for Halogenated Organics

Report the Incident

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill.
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Disposal Plan

Proper disposal of 4-Bromo-2-thiophenecarboxylic acid and associated contaminated
materials is essential to prevent environmental contamination and ensure laboratory safety.

Unused/Surplus Chemical: Do not dispose of down the drain.[1] Collect in a designated,
labeled, and sealed waste container specifically for halogenated organic compounds.

o Contaminated Labware: Disposable items such as gloves, pipette tips, and weighing papers
should be placed in a dedicated, sealed waste bag within the fume hood. This bag should
then be placed in the solid hazardous waste container.

» Waste Containers: Ensure waste containers are not filled beyond 90% of their capacity. The
exterior of the container must be clean.[7]

» Waste Pickup: Arrange for the collection of hazardous waste by your institution's
environmental health and safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b101367#personal-protective-equipment-
for-handling-4-bromo-2-thiophenecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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